molecular formula C11H10 B074136 1-Methylnaphthalene CAS No. 1321-94-4

1-Methylnaphthalene

Cat. No. B074136
CAS RN: 1321-94-4
M. Wt: 142.2 g/mol
InChI Key: QPUYECUOLPXSFR-UHFFFAOYSA-N
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Description

1-Methylnaphthalene is a naphthalene-related compound also known as alpha methylnaphthalene . It is a clear liquid and is isomeric with 2-methylnaphthalene . It is derived from coal tar and used in organic synthesis .


Synthesis Analysis

1-Methylnaphthalene is a hydrocarbon of the naphthalene series . The exact synthesis process is not detailed in the available sources.


Molecular Structure Analysis

The molecular formula of 1-Methylnaphthalene is C11H10 . It has a molecular weight of 142.20 g/mol . The structure is available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

1-Methylnaphthalene is sensitive to heat and reacts with strong oxidizing agents . It is incompatible with oxygen and peroxides .


Physical And Chemical Properties Analysis

1-Methylnaphthalene is a colorless liquid . It has a freezing point of -22°C (7.6°F), a boiling point of 240-243°C (464-469°F), and a flash point of 82°C (180°F) . It is denser than water .

Scientific Research Applications

Internal Combustion Engine Diagnostics

1-Methylnaphthalene is utilized as a laser-induced fluorescence (LIF) tracer for planar imaging of mixture formation and temperature distributions in internal combustion (IC) engines . It helps in the determination of mixture composition or temperature and droplet size, which is crucial for optimizing engine performance and reducing emissions.

Fluorescent Tracer for Stability Analysis

In the field of sensor technology, 1-Methylnaphthalene serves as a fluorescent tracer for stability analysis by Supercontinuum Laser Absorption Spectroscopy (SCLAS) . This application is significant for measuring the conversion of tracers and base fuels in calibration cells, which is essential for accurate diagnostics in combustion processes.

Organic Synthesis

1-Methylnaphthalene is used in the synthesis of various polycyclic aromatic hydrocarbons (PAHs) , including naphtho[a]carbazoles and naphthopyrones . These compounds have numerous applications in pharmaceuticals, agrochemicals, and organic materials.

Pharmacological Research

It is also involved in the preparation of 1-Methylnaphthalene-based tocainide analogs as skeletal muscle voltage-gated sodium channel blockers . This research has implications for developing treatments for disorders related to muscle function.

Photocatalytic Degradation Studies

1-Methylnaphthalene is studied for its interaction with fluorinated TiO2 in photocatalytic degradation processes . This research is vital for environmental applications, such as the breakdown of harmful organic compounds in water and air.

Thermal Decomposition Analysis

The compound is used to study thermal decomposition in batch reactors . Understanding the decomposition of 1-Methylnaphthalene can provide insights into the thermal stability of similar organic compounds.

Catalytic Conversion Research

1-Methylnaphthalene acts as a model compound for the catalytic conversion of tar from hot coke oven gas . This application is important for the development of cleaner and more efficient industrial processes.

Thermochemical Data Source

Lastly, 1-Methylnaphthalene’s physical and chemical properties are documented for reference in thermochemical databases . This information is used widely in chemical engineering and materials science for various simulations and calculations.

Mechanism of Action

1-Methylnaphthalene defines the lower (zero) reference point of cetane number, a measure of diesel fuel ignition quality, as it has a long ignition delay (poor ignition qualities) . With alkali metals, 1-Methylnaphthalene forms radical anion salts such as sodium 1-methylnaphthalene .

Safety and Hazards

1-Methylnaphthalene is harmful if inhaled . It causes irritation of the eyes and skin and skin photosensitization . It is harmful if swallowed . Chronic exposure may cause liver or kidney damage .

Future Directions

1-Methylnaphthalene is a widely used laser-induced fluorescence (LIF) tracer for planar imaging of mixture formation and temperature distributions in internal combustion (IC) engines . Its use in low-temperature reductions is also noted .

properties

IUPAC Name

1-methylnaphthalene
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InChI

InChI=1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3
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InChI Key

QPUYECUOLPXSFR-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC=CC2=CC=CC=C12
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Molecular Formula

C11H10
Record name METHYLNAPHTHALENE
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DSSTOX Substance ID

DTXSID9020877
Record name 1-Methylnaphthalene
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Molecular Weight

142.20 g/mol
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Physical Description

Methylnaphthalene appears as bluish-brown oil or a clear yellow liquid. Coal tar or mothball odor. (NTP, 1992), 1-methylnaphthalene is a colorless liquid. Freezing point -22 °C (7.6 °F). Boiling point 240-243 °C (464-469 °F). Flash point 82 °C (180 °F). Denser than water. Derived from coal tar and used in organic synthesis., Liquid, Colorless liquid (oil); [CHRIS], Yellow or bluish-brown liquid; [CAMEO] Bluish-brown oil; [MSDSonline], COLOURLESS LIQUID., Colourless to slightly pale yellow liquid; Earthy, phenolic aroma, Colorless liquid.
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Boiling Point

450 to 590 °F at 760 mmHg (NTP, 1992), 464 to 469 °F at 760 mmHg (NTP, 1992), 244 °C, 241.00 to 245.00 °C. @ 760.00 mm Hg, 245 °C, 464-469 °F
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Flash Point

greater than 200 °F (NTP, 1992), 180 °F (NTP, 1992), This chemical has a flash point of >93 °C (>200 °F). It is probably combustible., 180 °F (82 °C) Closed cup, 82 °C, 180 °F
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Solubility

less than 1 mg/mL at 64 °F (NTP, 1992), less than 1 mg/mL at 70 °F (NTP, 1992), In water, 25.0 mg/L at 25 °C, In water, 25.8 mg/L at 25 °C, Very soluble in ethanol and ether; soluble in benzene, 0.0258 mg/mL at 25 °C, Solubility in water, g/100ml at 25 °C: 0.003, Insoluble in water; Soluble in oils, Soluble (in ethanol)
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Density

1.01 at 59.9 °F (NTP, 1992) - Denser than water; will sink, 1.0202 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.0202 g/cu cm at 20 °C, Relative density (water = 1): 1.02, 1.020-1.025, 1.0202
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Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
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Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Vapor Density

4.91 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 4.91 (Air = 1), Relative vapor density (air = 1): 4.9, 4.91
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Vapor Pressure

23 mmHg at 77 °F ; 31 mmHg at 122 °F; 38 mmHg at 158 °F (NTP, 1992), 0.06 [mmHg], 0.02 [mmHg], 0.067 mm Hg at 25 °C, Vapor pressure, Pa at °C: 7.2
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Product Name

1-Methylnaphthalene

Color/Form

Colorless liquid or oil

CAS RN

1321-94-4, 90-12-0
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Melting Point

-8 °F (NTP, 1992), -30.43 °C, Melting point: -22 °C, -22 °C, -8 °F
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Synthesis routes and methods I

Procedure details

80 parts by weight of a pitch and 20 parts by weight of methylnaphthalene were thermally mixed with each other by the use of a small-scale test spinning machine. The pitch used was a residue obtained by reduced pressure distillation of a botton oil which was produced in the production of ethylene, and had a softening point of 180° C, a carbon content of 92 wt%, a hydrogen/carbon ratio of 0.84 and a nitrobenzene-insoluble fraction of 2 wt%. The mixture was spinned out together with an air flow through a nozzle having a diameter of 0.5 mm at a nozzle temperature of 130° C to form a filament. The filament was immersed in naphtha to remove therefrom methylnaphthalene to obtain a fibrous material composed substantially of the pitch. The fibrous material which was dried contained methylnaphthalene only in an amount less than 1 %. The fibrous pitch material was heated by means of heating air up to 300° C at a heating rate of 25° C/hr, and maintained at 300° C for 1 hour to obtain an infusible fibrous pitch mat. Then, the resultant fibre, was thermally treated in an atmosphere of nitrogen up to 1000° C at a heating rate of 300° C/hr and maintained at 1000° C for 1 hour to obtain a porous fibrous carbon material.
Name
hydrogen carbon
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
naphtha
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

Quantity
0.5 mmol
Type
reactant
Reaction Step One
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
PCy3
Quantity
0.05 mmol
Type
reagent
Reaction Step Three
Yield
92

Synthesis routes and methods III

Procedure details

Cyclodehydrogenation was carried out in the same way as Example 1 except that n-amylbenzene (a reagent produced by Tokyo Kasei K.K., purity: 98.9%) was used in place of n-butylbenzene, and that it was gasified in a nitrogen stream and introduced into the catalyst layer maintained at 550° C., at LHSV of 0.085. The conversion ratio of n-amylbenzene was 95.5%. Also, 1-methylnaphthalene was obtained at a selectivity of 72.1%, while naphthalene was obtained at a selectivity of 11.4%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

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Strategy Settings

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Methylnaphthalene
Reactant of Route 2
1-Methylnaphthalene
Reactant of Route 3
1-Methylnaphthalene
Reactant of Route 4
1-Methylnaphthalene
Reactant of Route 5
1-Methylnaphthalene
Reactant of Route 6
1-Methylnaphthalene

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